Cas no 103857-61-0 (2-(2-CHLORO-BENZYL)-SUCCINIC ACID，97%)

• Product Name: 2-(2-CHLORO-BENZYL)-SUCCINIC ACID，97%
• CAS No: 103857-61-0
• MF: C₁₁H₁₁ClO₄
• MW: 242.655642747879
• CID: 2199863
• PubChem ID: 228095
• Update Time: 2025-04-21

2-(2-CHLORO-BENZYL)-SUCCINIC ACID，97% Chemical and Physical Properties

Names and Identifiers

• 2-[(2-chlorophenyl)methyl]butanedioic acid
• 103857-61-0
• CHEMBL573415
• SCHEMBL13990183
• NSC20707
• 2-(2-chlorobenzyl)butanedioic acid
• NCI60_001738
• 2-[(2-chlorophenyl)-methyl]-butanedioic acid
• DTXSID00281195
• Butanedioic acid, [(2-chlorophenyl)methyl]-
• butanedioic acid, 2-[(2-chlorophenyl)methyl]-
• NSC-20707
• FTJBLTIWNBZCRC-UHFFFAOYSA-N
• 2-(2-chlorobenzyl)succinic acid
• 2-(2-CHLORO-BENZYL)-SUCCINIC ACID，97%

• Inchi： 1S/C11H11ClO4/c12-9-4-2-1-3-7(9)5-8(11(15)16)6-10(13)14/h1-4,8H,5-6H2,(H,13,14)(H,15,16)
• InChI Key： FTJBLTIWNBZCRC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 242.0345865Da
• Monoisotopic Mass: 242.0345865Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74.6Ų